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Compound of Interest

Compound Name: MK-0557

Cat. No.: B1677226 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate and essential safety

and logistical information for the handling of MK-0557, a neuropeptide Y5 receptor antagonist.

The following procedures and recommendations are designed to minimize risk and ensure a

safe laboratory environment.

Key Safety Data at a Glance
A comprehensive understanding of the compound's properties is the first step in safe handling.

The following table summarizes key quantitative data for MK-0557.

Property Value Source

CAS Number 328232-95-7 [1][2][3]

Molecular Formula C₂₂H₁₉FN₄O₃ [3][4]

Molecular Weight 406.4 g/mol [3]

Appearance Crystalline solid [5]

Purity ≥98% [5]

Solubility
DMSO (~3 mg/ml), DMF (~5

mg/ml)
[5]

Storage Temperature -20°C [5]
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Personal Protective Equipment (PPE)
Due to the hazardous nature of MK-0557, stringent adherence to PPE protocols is mandatory.

The following PPE should be worn at all times when handling the compound.[5]

Eye Protection: Wear tightly fitting safety goggles or a face shield to protect against

splashes.

Hand Protection: Use chemical-impermeable gloves, such as nitrile gloves.

Body Protection: A lab coat must be worn and fully buttoned. For larger quantities or when

there is a risk of significant exposure, consider disposable coveralls.

Respiratory Protection: If working with the solid form where dust may be generated, or if

aerosols are possible, a respirator is required.

Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and ensuring the

safe use and disposal of MK-0557.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is correctly worn. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Weighing: When weighing the solid compound, perform this task within a fume hood to avoid

inhalation of any dust particles.

Dissolving: To prepare a stock solution, dissolve MK-0557 in an appropriate organic solvent

such as DMSO or DMF.[5] Purge the solvent with an inert gas before use.[5] For aqueous

solutions, first dissolve the compound in DMF and then dilute with the aqueous buffer.[5] It is

not recommended to store aqueous solutions for more than one day.[5]

General Handling: Avoid all direct contact with the compound. Do not ingest, inhale, or allow

it to come into contact with eyes, skin, or clothing.[5] Wash hands thoroughly after handling.

[5]
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Spill and Emergency Procedures
Minor Spills: In the event of a small spill, decontaminate the area with an appropriate

laboratory disinfectant. Absorb the spill with inert material and place it in a sealed container

for disposal.

Major Spills: For larger spills, evacuate the area and prevent entry. Wear appropriate

respiratory protection and chemical-resistant clothing during cleanup.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with MK-0557, including empty containers, unused

compound, and contaminated PPE, must be disposed of as hazardous waste. Follow all local,

state, and federal regulations for hazardous waste disposal.

Visualizing Safety: A Workflow for Handling MK-
0557
To further clarify the necessary precautions, the following diagram illustrates the logical

workflow for the safe handling of MK-0557.
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Caption: Workflow for the safe handling and emergency procedures for MK-0557.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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